Cas no 89705-58-8 (Benz[f]isoquinoline, 3-oxide)

Benz[f]isoquinoline, 3-oxide structure
Benz[f]isoquinoline, 3-oxide structure
Product Name:Benz[f]isoquinoline, 3-oxide
CAS No:89705-58-8
MF:C13H9NO
MW:195.216663122177
CID:591939
PubChem ID:71325717
Update Time:2025-04-19

Benz[f]isoquinoline, 3-oxide Chemical and Physical Properties

Names and Identifiers

    • Benz[f]isoquinoline, 3-oxide
    • 3-oxidobenzo[f]isoquinolin-3-ium
    • 89705-58-8
    • DTXSID70755010
    • 3-Oxo-3lambda~5~-benzo[f]isoquinoline
    • Inchi: 1S/C13H9NO/c15-14-8-7-13-11(9-14)6-5-10-3-1-2-4-12(10)13/h1-9H
    • InChI Key: AHKMCCVJOSCOIV-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CC2=C(C=1)C=CC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 195.068413911g/mol
  • Monoisotopic Mass: 195.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 25.5Ų
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